Cas no 54128-01-7 (4-Chloro-5-ethylpyrimidine)

4-Chloro-5-ethylpyrimidine structure
4-Chloro-5-ethylpyrimidine structure
Product Name:4-Chloro-5-ethylpyrimidine
CAS No:54128-01-7
MF:C6H7ClN2
MW:142.586179971695
MDL:MFCD10698744
CID:56539
PubChem ID:19968916
Update Time:2025-04-18

4-Chloro-5-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-ethylpyrimidine
    • C6H7ClN2
    • 4-Chloro-5ethylpyrimidine
    • 5-ethyl-4-chloropyrimidine
    • 5-Ethyl-4-chlorpyrimidin
    • Pyrimidine,4-chloro-5-ethyl
    • 4-Chloro-5-ethyl pyrimidine
    • Pyrimidine, 4-chloro-5-ethyl- (9CI)
    • 4-Chloro-5-ethyl-pyrimidine
    • PubChem21456
    • Pyrimidine,4-chloro-5-ethyl-
    • ZZMJUBGNHBJUAM-UHFFFAOYSA-N
    • 7779AB
    • RP20800
    • AB62552
    • PYRIMIDINE, 4-CHLORO-5-ETHYL-
    • EN001235
    • HC210345
    • TL8003554
    • 128C017
    • FT-0646305
    • GS-6116
    • DTXSID10601562
    • 54128-01-7
    • MFCD10698744
    • 4-PYRIDIN-4-YL-BUTYRAMIDINE
    • AKOS006304865
    • AC-26627
    • SCHEMBL8128943
    • A7872
    • W-203039
    • CS-0045693
    • AMY11045
    • H10163
    • MDL: MFCD10698744
    • Inchi: 1S/C6H7ClN2/c1-2-5-3-8-4-9-6(5)7/h3-4H,2H2,1H3
    • InChI Key: ZZMJUBGNHBJUAM-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=CN=1)CC

Computed Properties

  • Exact Mass: 142.03000
  • Monoisotopic Mass: 142.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 2

Experimental Properties

  • Density: 1.181
  • Boiling Point: 207.9°C at 760 mmHg
  • Flash Point: 98.9°C
  • Refractive Index: 1.523
  • PSA: 25.78000
  • LogP: 1.69240

4-Chloro-5-ethylpyrimidine Security Information

4-Chloro-5-ethylpyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5-ethylpyrimidine Pricemore >>

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